Cas no 1805092-85-6 (2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1805092-85-6
• MF: C₉H₆F₈N₂O
• MW: 310.143970012665
• CID: 4812593
• Update Time: 2025-10-31

2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6F8N2O/c10-7(11)5-4(1-18)19-2-3(8(12,13)14)6(5)20-9(15,16)17/h2,7H,1,18H2
• InChI Key： OSZOHIBHWBOQKQ-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=NC=C(C(F)(F)F)C=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.4
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1805092-85-6)

2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine, identified by the chemical formula CAS No. 1805092-85-6, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly its trifluoromethyl, difluoromethyl, and aminomethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The aminomethyl group at the 2-position of the pyridine ring introduces a nucleophilic center, making the compound a versatile intermediate in organic synthesis. This functionality allows for further derivatization through reactions such as nucleophilic substitution, condensation, or coupling reactions, enabling the construction of more complex molecular architectures. The presence of multiple trifluoromethyl and difluoromethyl groups at the 3-, 4-, and 5-positions enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. These substituents also contribute to electron-withdrawing effects, influencing the electronic properties of the pyridine ring and modulating its reactivity.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the development of novel therapeutic agents. The trifluoromethoxy group at the 4-position further enriches the pharmacophoric properties of this compound by introducing both electron-withdrawing and electronic effects that can interact with biological targets. Such modifications are often employed to improve binding affinity, selectivity, and pharmacokinetic profiles of drug candidates. The combination of these structural elements makes 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine a promising scaffold for exploring new chemical entities (NCEs) in pharmaceutical research.

In academic research, this compound has been investigated for its potential role in modulating enzyme activity and receptor binding. For instance, studies have explored its interactions with kinases and other enzymes involved in signal transduction pathways. The electron-deficient nature of the pyridine ring, enhanced by the fluorinated substituents, allows for strong interactions with hydrogen bond donors and acceptors in biological systems. This property is particularly valuable in designing inhibitors targeting protein-protein interactions or enzyme catalysis.

The aminomethyl group provides an additional layer of functionality that can be exploited for covalent bonding or linker formation in drug conjugates. This versatility has been leveraged in antibody-drug conjugates (ADCs) and other targeted therapies where specific molecular recognition is crucial. Furthermore, the metabolic stability imparted by the fluorinated groups ensures that the compound remains intact under physiological conditions, increasing its efficacy as a pharmaceutical intermediate.

Industrial applications of 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine extend beyond academic research into commercial drug development pipelines. Pharmaceutical companies have utilized this compound as a building block for synthesizing novel molecules with improved pharmacological profiles. Its structural motifs are often incorporated into lead compounds that exhibit potent activity against various diseases, including cancer and inflammatory disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or transition-metal-mediated transformations, have been employed to construct the desired fluorinated pyridine core efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore its significance as a material for advanced chemical synthesis.

From a computational chemistry perspective, 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has been subjected to detailed molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in rational drug design. These computational approaches complement experimental investigations by predicting binding affinities and identifying key pharmacophoric elements within the molecule.

The future prospects of this compound are promising, with ongoing research exploring its potential applications in next-generation therapeutics. Innovations in fluorinated chemistry continue to expand the toolkit available to medicinal chemists, enabling more sophisticated molecular designs. As our understanding of disease mechanisms deepens, compounds like 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine will play an increasingly vital role in addressing unmet medical needs through targeted interventions.